Cas no 12789-46-7 (Pentyl dihydrogen phosphate)
Pentyl dihydrogen phosphate structure
Product Name:Pentyl dihydrogen phosphate
Pentyl dihydrogen phosphate Chemical and Physical Properties
Names and Identifiers
-
- Pentyl dihydrogen phosphate
- Phosphoric acid pentyl ester
- AMYL ACID PHOSPHATE
- Amyl hydrogen phosphate
- Amyl phosphate.
- Einecs 235-827-8
- Un2819
- Amyl acid phosphate [un2819] [corrosive]
- Phosphoric acid, pentyl ester
- EINECS 219-188-2
- NSC-41913
- SCHEMBL56778
- DTXSID50862913
- NS00083313
- 2382-76-5
- (pentyloxy)phosphonic acid
- Monopentyl phosphate
- Monoamyl phosphate
- A854512
- 12789-46-7
- Phosphoric acid, monopentyl ester
- phosphorous acid pentoxide
- SY298998
- Amyl acid phosphate [UN2819] [Corrosive]
- NSC 41913
- MFCD00058854
- AKOS006275678
- Amyl dihydrogen phosphate
- Pentyl phosphate, (C5H11O)(OH)2PO
- NSC41913
-
- Inchi: 1S/C5H13O4P/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)
- InChI Key: NVTPMUHPCAUGCB-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCCCC
Computed Properties
- Exact Mass: 168.05500
- Monoisotopic Mass: 168.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 66.8A^2
Experimental Properties
- Density: 1.23
- Boiling Point: 285.6°Cat760mmHg
- Flash Point: 126.5°C
- Refractive Index: 1.452
- PSA: 76.57000
- LogP: 1.28590
Pentyl dihydrogen phosphate Security Information
- Hazardous Material transportation number:UN 2819
- Packing Group:III
- HazardClass:8
- PackingGroup:III
- Packing Group:III
Pentyl dihydrogen phosphate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
12789-46-7 (Pentyl dihydrogen phosphate) Related Products
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- 2528-39-4(Trihexyl Phosphate (>90%))
- 2627-35-2(dodecyl dihydrogen phosphate)
- 126-73-8(Tributyl phosphate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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